Cas no 1019206-39-3 (3-(piperidin-4-yl)pyridazine)

• Product Name: 3-(piperidin-4-yl)pyridazine
• CAS No: 1019206-39-3
• MF: C₉H₁₃N₃
• MW: 163.219621419907
• CID: 1096487
• PubChem ID: 53883965
• Update Time: 2025-06-12

3-(piperidin-4-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-(4-piperidinyl)-Pyridazine
• 3-(piperidin-4-yl)pyridazine
• 1019206-39-3
• 3-piperidin-4-ylpyridazine
• AKOS022906497
• F2147-2468
• EN300-7434927
• SCHEMBL1836309

• Inchi： 1S/C9H13N3/c1-2-9(12-11-5-1)8-3-6-10-7-4-8/h1-2,5,8,10H,3-4,6-7H2
• InChI Key： LLTKZTLGSNQUGE-UHFFFAOYSA-N
• SMILES： N1CCC(C2=CC=CN=N2)CC1

Computed Properties

• Exact Mass: 163.110947427g/mol
• Monoisotopic Mass: 163.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 37.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-(piperidin-4-yl)pyridazine

Recent Advances in the Study of 3-(piperidin-4-yl)pyridazine (CAS: 1019206-39-3) in Chemical Biology and Pharmaceutical Research

The compound 3-(piperidin-4-yl)pyridazine (CAS: 1019206-39-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile pharmacological properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, mechanism of action, and emerging applications in drug discovery.

Recent studies have highlighted the role of 3-(piperidin-4-yl)pyridazine as a key scaffold in the development of novel kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of cyclin-dependent kinases (CDKs), particularly CDK4 and CDK6, which are critical targets in cancer therapy. The study utilized a combination of X-ray crystallography and molecular docking to elucidate the binding interactions of this compound with the ATP-binding site of CDKs, providing a structural basis for its inhibitory activity.

In addition to its anticancer potential, 3-(piperidin-4-yl)pyridazine has shown promise in the treatment of neurological disorders. A preclinical study published in ACS Chemical Neuroscience reported its ability to modulate the activity of monoamine oxidase B (MAO-B), an enzyme implicated in neurodegenerative diseases such as Parkinson's. The compound exhibited high selectivity for MAO-B over MAO-A, suggesting a favorable safety profile for further development.

The synthetic routes to 3-(piperidin-4-yl)pyridazine have also been optimized in recent years. A 2022 publication in Organic Process Research & Development described a scalable, high-yield synthesis using a palladium-catalyzed cross-coupling reaction, which significantly improved the accessibility of this compound for large-scale pharmaceutical applications. This advancement is expected to facilitate further research and development efforts.

Despite these promising findings, challenges remain in the clinical translation of 3-(piperidin-4-yl)pyridazine-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies and pharmacokinetic optimization. Ongoing research is exploring various derivatives and prodrug strategies to overcome these limitations.

In conclusion, 3-(piperidin-4-yl)pyridazine (CAS: 1019206-39-3) represents a promising pharmacophore with diverse therapeutic applications. Its recent advancements in synthesis, mechanistic understanding, and preclinical validation underscore its potential as a valuable tool in drug discovery. Future research should focus on translational studies to bridge the gap between bench findings and clinical applications.